Cas no 2757951-96-3 (2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid)
2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid
- 2757951-96-3
- EN300-37153148
- 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid
-
- Inchi: 1S/C15H14O5S/c1-10-3-7-13(8-4-10)21(18,19)20-12-6-5-11(2)14(9-12)15(16)17/h3-9H,1-2H3,(H,16,17)
- InChI Key: FDGWQTMQPOPYMS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(C)=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 306.05619472g/mol
- Monoisotopic Mass: 306.05619472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 89Ų
2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153148-0.05g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
| Enamine | EN300-37153148-0.1g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
| Enamine | EN300-37153148-0.25g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 0.25g |
$354.0 | 2025-03-18 | |
| Enamine | EN300-37153148-0.5g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
| Enamine | EN300-37153148-1.0g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
| Enamine | EN300-37153148-2.5g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
| Enamine | EN300-37153148-5.0g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
| Enamine | EN300-37153148-10.0g |
2-methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid |
2757951-96-3 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 |
2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid
Introduction to 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid (CAS No. 2757951-96-3)
2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2757951-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzoic acid derivatives, characterized by its complex aromatic structure and functional groups, which contribute to its unique chemical properties and potential biological activities.
The molecular structure of 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid consists of a benzoic acid core substituted with a methyl group at the 2-position and a sulfonyloxy group at the 5-position, linked to a 4-methylbenzenesulfonyl moiety. This intricate arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for the development of novel therapeutic agents.
In recent years, there has been a growing interest in benzoic acid derivatives due to their diverse pharmacological profiles. These compounds have been explored for their potential applications in treating various diseases, including inflammation, cancer, and neurodegenerative disorders. The presence of both sulfonyl and hydroxyl groups in 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid suggests that it may exhibit multiple biological activities, such as anti-inflammatory, antioxidant, and antimicrobial properties.
One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The sulfonyloxy group can serve as a hinge-binding motif, interacting with specific protein targets, while the methyl group can enhance lipophilicity, improving oral bioavailability. Such structural features are often exploited in the design of small-molecule drugs to optimize pharmacokinetic and pharmacodynamic properties.
Recent studies have highlighted the importance of benzoic acid derivatives in modulating inflammatory pathways. For instance, compounds with similar structural motifs have been shown to inhibit key enzymes involved in the production of pro-inflammatory cytokines. 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid may similarly interfere with inflammatory cascades by targeting cyclooxygenase (COX) or lipoxygenase pathways, thereby reducing inflammation without causing significant side effects.
The synthesis of 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the sulfonyloxy group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, may be employed to construct the desired carbon-carbon or carbon-oxygen bonds efficiently.
In terms of biological evaluation, 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid has been tested in various in vitro and in vivo models to assess its biological efficacy. Preliminary results suggest that it exhibits promising activity against certain cancer cell lines by inducing apoptosis or inhibiting proliferation. Additionally, its ability to cross cell membranes may make it an effective candidate for topical applications or systemic delivery.
The compound's stability under different storage conditions is another critical factor that needs to be addressed. Benzoic acid derivatives can be sensitive to light, heat, and moisture, which may affect their potency and shelf life. Therefore, proper formulation strategies must be employed to ensure long-term stability and maintain therapeutic efficacy.
From a regulatory perspective, 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. This includes toxicological studies to assess potential adverse effects and pharmacokinetic evaluations to determine optimal dosing regimens. Collaborative efforts between chemists, biologists, and clinicians are essential to translate preclinical findings into viable therapeutic options.
The role of computational chemistry in the study of 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid cannot be overstated. Molecular modeling techniques can provide insights into how the compound interacts with biological targets at the atomic level. By predicting binding affinities and identifying key interaction sites, researchers can refine the structure further to enhance potency and selectivity.
Future research directions may explore derivatization strategies to optimize the pharmacological profile of 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid. For example, introducing additional functional groups or altering substitution patterns could lead to compounds with improved solubility or reduced toxicity. Such modifications are often guided by structure-activity relationship (SAR) studies, which systematically evaluate how changes in molecular structure affect biological activity.
The industrial-scale production of 2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid also presents challenges that need to be addressed. Efficient synthetic routes must be developed to minimize costs and environmental impact while ensuring high product quality. Green chemistry principles may be applied to reduce waste generation and energy consumption during manufacturing processes.
In conclusion,2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid (CAS No. 2757951-96-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting various diseases. Continued investigation into its synthesis, pharmacology, and industrial applicability will contribute significantly to advancements in medicinal chemistry.
2757951-96-3 (2-Methyl-5-[(4-methylbenzenesulfonyl)oxy]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)